Cas no 7709-59-3 (4-Thiazolylacetonitrile)

4-Thiazolylacetonitrile is a versatile heterocyclic compound featuring a thiazole ring linked to an acetonitrile group. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The nitrile functionality offers a handle for further derivatization, enabling the synthesis of amides, acids, or heterocyclic systems. Its thiazole core contributes to biological activity, making it valuable in medicinal chemistry for developing bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for precise modifications, supporting its use in targeted organic synthesis and scaffold diversification.

4-Thiazolylacetonitrile structure

Product Name:4-Thiazolylacetonitrile

CAS No:7709-59-3

MF:C₅H₄N₂S

MW:124.163659095764

MDL:MFCD02685630

CID:562719

PubChem ID:2762565

Update Time:2025-06-07

4-Thiazolylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Thiazoleacetonitrile
- 2-(1,3-thiazol-4-yl)acetonitrile
- 4-THIAZOLYLACETONITRILE
- <Thiazolyl-4>-acetonitrile
- 4-cyanomethylthiazole
- THIAZOL-4-YLACETONITRILE
- Thiazol-4-yl-acetonitrile
- 2-(thiazol-4-yl)acetonitrile
- Z164707272
- CS-0241759
- MFCD02685630
- SCHEMBL3334955
- 7709-59-3
- DTXSID10376309
- AKOS002662833
- FT-0619522
- EN300-23754
- SB38677
- 4-Thiazolylacetonitrile
- MDL： MFCD02685630
- Inchi： 1S/C5H4N2S/c6-2-1-5-3-8-4-7-5/h3-4H,1H2
- InChI Key： LEHFKMSSKUSKIX-UHFFFAOYSA-N
- SMILES： S1C=NC(=C1)CC#N

Computed Properties

Exact Mass: 124.01000
Monoisotopic Mass: 124.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.262
Boiling Point: 265.8 ºCat 760 mmHg
Flash Point: 114.5 ºC
Refractive Index: 1.568
PSA: 64.92000
LogP: 1.20918
Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Thiazolylacetonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Thiazolylacetonitrile Pricemore >>

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